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Compound of Interest

Compound Name:
(4-bromo-1,2-

phenylene)dimethanol

Cat. No.: B179665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling precautions, and

experimental protocols for (4-bromo-1,2-phenylene)dimethanol (CAS No. 171011-37-3). The

information is intended to ensure the safe use of this compound in a laboratory setting.

Chemical Identification and Properties
(4-bromo-1,2-phenylene)dimethanol is a brominated aromatic alcohol used as a chemical

intermediate in organic synthesis.

Identifier Value

IUPAC Name (4-Bromo-1,2-phenylene)dimethanol

CAS Number 171011-37-3[1]

Molecular Formula C₈H₉BrO₂[1]

Molecular Weight 217.06 g/mol [1]

Appearance White to off-white solid[2]

Hazard Identification and Classification
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This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

GHS Classification[1]
Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Signal Word: Warning[1]

Pictogram:

GHS07 (Exclamation Mark)

Physical and Chemical Properties
Property Value Source

Melting Point 84 °C [2]

Boiling Point 361.8 ± 32.0 °C (Predicted)[2]

Density 1.628 ± 0.06 g/cm³ (Predicted)[2]

Solubility No data available [1]

Flash Point No data available [1]

pKa 14.06 ± 0.10 (Predicted)[2]

Toxicological Information
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Detailed toxicological studies for this specific compound are limited. The GHS classification is

based on available data and structural analogues.

Toxicological Endpoint Data

Acute Oral Toxicity Category 4 (Harmful if swallowed)[1]

Skin Corrosion/Irritation Causes skin irritation[1]

Serious Eye Damage/Irritation Causes serious eye irritation[1]

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as a

probable, possible or confirmed human

carcinogen by IARC, ACGIH, NTP, or OSHA.[1]

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation[1]

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Experimental Protocols
Synthesis of (4-bromo-1,2-phenylene)dimethanol
A common method for the synthesis of (4-bromo-1,2-phenylene)dimethanol involves the

reduction of 5-bromoisobenzofuran-1,3-dione.[2]

Materials:

5-bromoisobenzofuran-1,3-dione

Anhydrous toluene
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1 M Diisobutylaluminum hydride (DIBAL-H) in toluene

10% aqueous hydrochloric acid

Ethyl acetate

Saturated saline solution

Anhydrous magnesium sulfate

Diatomaceous earth

Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

Under an inert atmosphere, dissolve 5-bromoisobenzofuran-1,3-dione in anhydrous toluene.

Cool the solution in an ice bath.

Slowly add a 1 M solution of diisobutylaluminum hydride (DIBAL-H) in toluene to the reaction

mixture.

Allow the reaction mixture to stir at room temperature for 1.5 hours.

Cool the reaction mixture to 0°C and slowly add 10% aqueous hydrochloric acid.

Dilute the mixture with toluene and continue stirring at room temperature for 1 hour.

Filter the reaction mixture through diatomaceous earth.

Extract the filtrate with ethyl acetate (3 x 20 mL).

Combine the organic phases and wash with saturated saline solution (10 mL).
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Dry the organic phase over anhydrous magnesium sulfate and concentrate under reduced

pressure.

Purify the residue by silica gel column chromatography using a mixture of hexane and ethyl

acetate (1:1) as the eluent to yield (4-bromo-1,2-phenylene)dimethanol as a colorless

solid.[2]

Safe Handling and Emergency Procedures Workflow
As (4-bromo-1,2-phenylene)dimethanol is a laboratory chemical and not a therapeutic agent,

a signaling pathway diagram is not applicable. Instead, a logical workflow for its safe handling

and in case of an emergency is provided below. This workflow is crucial for ensuring the safety

of researchers and laboratory personnel.
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Safe Handling and Emergency Workflow for (4-bromo-1,2-phenylene)dimethanol

Start: Receive Chemical

Store in a dry, well-ventilated area at room temperature.
Keep container tightly closed.

Wear appropriate PPE:
- Safety glasses with side-shields or goggles

- Chemical-resistant gloves (e.g., Nitrile rubber)
- Laboratory coat

Weigh in a chemical fume hood.
Avoid generating dust.

Spill Exposure

Use in a well-ventilated area, preferably a fume hood.

Dispose of waste in a designated, labeled container
for halogenated organic waste.

End of Procedure

Evacuate area.
Ventilate the area.

Wear appropriate PPE.
Cover spill with an inert absorbent material.

Collect and place in a suitable container for disposal.

Inhalation:
Move to fresh air.

If not breathing, give artificial respiration.
Seek medical attention.

Skin Contact:
Immediately wash with soap and plenty of water.

Remove contaminated clothing.
Seek medical attention if irritation persists.

Eye Contact:
Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do.
Continue rinsing.

Seek immediate medical attention.

Ingestion:
Do NOT induce vomiting.

Never give anything by mouth to an unconscious person.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: Safe handling and emergency response workflow.
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Exposure Controls and Personal Protection
To minimize exposure to (4-bromo-1,2-phenylene)dimethanol, the following control measures

and personal protective equipment (PPE) should be used.

Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area, preferably in a

chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[1]

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a laboratory coat.[1]

Respiratory Protection
If dust is generated, use a NIOSH-approved

particulate respirator.[1]

Hygiene Measures

Handle in accordance with good industrial

hygiene and safety practice. Wash hands before

breaks and at the end of the workday. Avoid

contact with skin, eyes, and clothing. Do not eat,

drink, or smoke in the laboratory.[1]

First-Aid Measures
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and shoes. Seek

medical attention if irritation develops or

persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth thoroughly with water. Seek immediate

medical attention.[1]

Storage and Disposal
Storage:

Store in a tightly closed container in a dry and well-ventilated place.[1]

Keep in a dry area at room temperature.[1]

Disposal:

Dispose of this chemical in accordance with federal, state, and local regulations.

Contact a licensed professional waste disposal service to dispose of this material.

Accidental Release Measures
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Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas.[1]

Environmental Precautions: Do not let the product enter drains.[1]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://static.cymitquimica.com/products/IN/pdf/sds-DA007U99.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA007U99.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA007U99.pdf
https://www.benchchem.com/product/b179665?utm_src=pdf-custom-synthesis
https://static.cymitquimica.com/products/IN/pdf/sds-DA007U99.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB42516134.htm
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b179665#4-bromo-1-2-phenylene-dimethanol-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b179665?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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